Cas no 1156-64-5 (3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-propyl-, 3,5-diethyl ester)

• Product Name: 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-propyl-, 3,5-diethyl ester
• CAS No: 1156-64-5
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 199139
• PubChem ID: 101991
• Update Time: 2025-04-19

3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-propyl-, 3,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-propyl-, 3,5-diethyl ester
• diethyl 1,4-dihydro-2,6-dimethyl-4-propylpyridine-3,5-dicarboxylate
• diethyl 2,6-dimethyl-4-propyl-1,4-dihydropyridine-3,5-dicarboxylate
• 1156-64-5
• CHEMBL1098869
• NS00023746
• SCHEMBL9139821
• HMS2291N08
• AKOS024368208
• DTXSID20151144
• CHEMBL3210742
• BDBM50073945
• EINECS 214-592-5
• SMR000105007
• Oprea1_026607
• MLS000109060

• Inchi： 1S/C16H25NO4/c1-6-9-12-13(15(18)20-7-2)10(4)17-11(5)14(12)16(19)21-8-3/h12,17H,6-9H2,1-5H3
• InChI Key： LWTBKXCBXFZYDR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(C)=C(C(=O)OCC)C1CCC)=O

Computed Properties

• Exact Mass: 295.17845
• Monoisotopic Mass: 295.178358
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6

Experimental Properties

• Density: 1.042
• Boiling Point: 389.1°Cat760mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.477
• PSA: 64.63